Cas no 168072-17-1 (4-Bromo-2-cyanobiphenyl)

• Product Name: 4-Bromo-2-cyanobiphenyl
• CAS No: 168072-17-1
• MF: C₁₃H₈BrN
• MW: 258.113322257996
• CID: 905022
• PubChem ID: 1394392
• Update Time: 2025-04-19

4-Bromo-2-cyanobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyanobiphenyl
• 2-(4-bromophenyl)benzonitrile
• 4-bromo-2'-cyanobiphenyl
• 4'-bromo-biphenyl-2-carbonitrile
• ZPMUHWJOMVSGTR-UHFFFAOYSA-N
• 4'-BROMO-[1,1'-BIPHENYL]-2-CARBONITRILE
• AKOS015900074
• BCP32860
• 2-(4-Bromophenyl)benzonitrile;4-Bromo-2'-Cyanobiphenyl
• DTXSID70362748
• SCHEMBL3126331
• 2-(4-bromophenyl)benzenecarbonitrile
• 168072-17-1
• 4'-bromobiphenyl-2-carbonitrile
• [1,1'-Biphenyl]-2-carbonitrile, 4'-bromo-

• Inchi： 1S/C13H8BrN/c14-12-7-5-10(6-8-12)13-4-2-1-3-11(13)9-15/h1-8H
• InChI Key： ZPMUHWJOMVSGTR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 256.98400
• Monoisotopic Mass: 256.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Density: 1.48
• Boiling Point: 393.6°C at 760 mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.657
• PSA: 23.79000
• LogP: 3.98778